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Compound of Interest

Compound Name: gamma-L-Glutamyl-p-nitroanilide

Cat. No.: B12061768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of gamma-L-Glutamyl-p-nitroanilide (γ-L-Glu-pNA), a crucial chromogenic

substrate for the enzyme γ-glutamyltranspeptidase (GGT). The activity of GGT is a key

diagnostic marker for various diseases of the liver, pancreas, and kidneys. This document

details both chemical and enzymatic synthesis routes, purification protocols, and relevant

quantitative data to support research and development in diagnostics and drug discovery.

Chemical Synthesis of γ-L-Glutamyl-p-nitroanilide
The chemical synthesis of γ-L-Glu-pNA is a multi-step process that involves the protection of

the amino group of L-glutamic acid, activation of the gamma-carboxyl group, coupling with p-

nitroaniline, and subsequent deprotection. A common and effective strategy employs a

phthaloyl protecting group.

Synthesis Pathway
The overall chemical synthesis pathway can be summarized in the following four steps:

Protection of L-glutamic acid: The amino group of L-glutamic acid is protected by reacting it

with phthalic anhydride to form N-phthaloyl-L-glutamic acid.

Formation of the Anhydride: The N-phthaloyl-L-glutamic acid is then treated with a

dehydrating agent, typically acetic anhydride, to form N-phthaloyl-L-glutamic anhydride. This
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activates the gamma-carboxyl group for the subsequent reaction.

Coupling with p-nitroaniline: The N-phthaloyl-L-glutamic anhydride is reacted with p-

nitroaniline in an organic solvent. The reaction selectively occurs at the gamma-carbonyl

group of the anhydride.

Deprotection: The final step involves the removal of the phthaloyl protecting group using

hydrazine hydrate to yield the desired product, gamma-L-Glutamyl-p-nitroanilide.

Step 1: Protection

Step 2: Anhydride Formation

Step 3: Coupling Step 4: DeprotectionL-Glutamic Acid

N-Phthaloyl-L-Glutamic Acid
Pyridine

Phthalic Anhydride

N-Phthaloyl-L-Glutamic AnhydrideAcetic Anhydride, Heat

N-Phthaloyl-gamma-L-Glutamyl-p-nitroanilide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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